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Compound of Interest

Compound Name:
3-(2,5-Dimethylphenyl)propionic

acid

CAS No.: 25173-75-5

Cat. No.: B1338900

Get Quote

CAS Number: 25173-75-5 Formula: C₁₁H₁₄O₂ Molecular Weight: 178.23 g/mol [1][2][3][4]

This guide provides an authoritative workflow for the safe disposal of 3-(2,5-
Dimethylphenyl)propionic acid. Unlike simple inorganic acids, this substituted

phenylpropionic acid exhibits significant lipophilicity, rendering standard aqueous neutralization

protocols ineffective and potentially hazardous due to precipitation risks.[1][2]

Hazard Identification & Waste Classification
Before initiating disposal, you must correctly classify the waste stream based on the

compound's physicochemical properties.[1][2]

GHS Classification (Self-Classification based on
Analogs)
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Hazard Category Hazard Statement Code

Skin Irritation Causes skin irritation H315

Eye Irritation Causes serious eye irritation H319

STOT-SE May cause respiratory irritation H335

Waste Stream Characterization[1][3][4][5]
Physical State: Solid (Crystalline powder)[2][3][4]

Solubility: Sparingly soluble in water; soluble in organic solvents (ethanol, DMSO, ethyl

acetate).[1][2]

Acidity: Weak organic acid (pKa ≈ 4.7–4.8).[2][3][4]

RCRA Status (USA): Not P-listed or U-listed.[1][2][3][4] However, it must be treated as Non-

Regulated Hazardous Chemical Waste due to its irritant properties and potential

environmental toxicity.[1][2]

Pre-Disposal Handling & Segregation[1][3][4]
CRITICAL WARNING: Do NOT attempt to neutralize this compound with aqueous base

(NaOH/KOH) for drain disposal.[2][4] The resulting salt (sodium 3-(2,5-

dimethylphenyl)propionate) may initially dissolve but can precipitate in cold pipes or upon

dilution, causing plumbing blockages and regulatory violations.[1][2][3]

Segregation Protocol
Solid Waste: Segregate pure solid substance into a container labeled "Solid Organic Waste -

Irritant."[1][2][3][4]

Liquid Waste: If the compound is dissolved in solvent, segregate into "Organic Solvent

Waste" (Halogenated or Non-Halogenated depending on the solvent).[2][4]

Incompatibilities: Keep strictly separate from strong oxidizers (e.g., permanganates,

perchlorates) and strong bases.[1][2]
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Disposal Workflows
Scenario A: Disposal of Pure Solid Substance
Use this protocol for expired shelf-stock or surplus solid reagent.[1][2][3][4]

PPE Required: Nitrile gloves, safety goggles, lab coat, N95 dust mask (if fume hood is

unavailable).[1][2]

Container Selection: Use a wide-mouth high-density polyethylene (HDPE) or glass jar with a

screw-top lid.[1][2][3][4]

Transfer:

Place the waste container inside a fume hood.[2][4]

Transfer the solid using a chemically inert spatula.[2][4] Avoid generating dust.[2][4]

Do not mix with silica gel or other solid supports unless directed by your facility's specific

waste officer.[2][4]

Labeling: Affix a hazardous waste tag containing:

Chemical Name: 3-(2,5-Dimethylphenyl)propionic acid[1][2][3][4][5]

Hazards: Irritant[2][4]

Final Disposal: Hand off to your institution's EHS (Environmental Health & Safety)

department for High-Temperature Incineration.[2][3][4]

Scenario B: Disposal of Reaction Mixtures (Liquid
Waste)
Use this protocol for mother liquors or reaction byproducts containing the compound.[2][3][4]

Solvent Identification: Determine the primary solvent (e.g., Dichloromethane, Ethyl Acetate).

[1][2]

Collection: Pour the solution into the appropriate satellite accumulation carboy.
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If solvent is Halogenated (DCM, Chloroform): Use the Halogenated Waste carboy.[2][4]

If solvent is Non-Halogenated (Acetone, Methanol): Use the Non-Halogenated Waste

carboy.[2][4]

pH Check: If the solution is highly acidic due to other reagents, adjust pH to 5–9 using a

compatible organic base (e.g., Triethylamine) to prevent container degradation, only if

allowed by local SOPs. Otherwise, label as "Acidic Organic Waste."[1][2]

Record Keeping: Log the approximate concentration of 3-(2,5-Dimethylphenyl)propionic
acid on the waste log sheet.

Visualized Decision Matrix
The following diagram illustrates the decision logic for disposing of 3-(2,5-
Dimethylphenyl)propionic acid to ensure compliance and safety.
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Start: Waste Identification
3-(2,5-Dimethylphenyl)propionic acid

Is the waste Solid or Liquid?

Solid Reagent/Powder

Solid

Dissolved in Solution

Liquid

Collect in Solid Waste Container
(Label: Organic Irritant)

Is it an Aqueous Solution?

Aqueous Solution

Yes

Organic Solvent

No

STOP: Do NOT Pour Down Drain
(Precipitation Risk)

Collect in Organic Waste Carboy
(Halogenated vs Non-Halogenated)

Transfer to Organic Stream

Final Disposal:
High-Temp Incineration

Click to download full resolution via product page
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Caption: Decision logic for segregating 3-(2,5-Dimethylphenyl)propionic acid waste streams

to prevent plumbing damage and ensure regulatory compliance.

Emergency Procedures (Spill Response)
In the event of a spill during the disposal process, follow this immediate containment protocol.

Step Action Rationale

1. Isolate

Evacuate the immediate area

and post "Do Not Enter"

signage.[1][2][4]

Prevents tracking of the irritant

powder into clean zones.

2.[1][2][3][4] PPE Up

Wear double nitrile gloves,

safety goggles, and a lab coat.

[1][4]

Protects against skin

absorption and eye contact.[1]

[2][4]

3. Contain

If Solid: Cover with a damp

paper towel to prevent dust.[1]

[2][4] If Liquid: Encircle with

absorbent pads or vermiculite.

[2][4]

Minimizes spread and

aerosolization.

4.[1][2][3][4] Clean

Scoop material into a waste

bag.[1][2][4] Wipe area with

soap and water.[2][4]

Removes residue.[1][2][4][6]

Do not use bleach (potential

reactivity).[2][3][4]

5. Dispose

Place all cleanup materials into

the "Solid Hazardous Waste"

bin.

Contaminated debris is

regulated waste.[1][2][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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